Cas no 2034276-90-7 (2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one)

• Product Name: 2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one
• CAS No: 2034276-90-7
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 6570200
• PubChem ID: 119102334
• Update Time: 2025-08-04

2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one
• 1-(3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)-2-(2-methoxyphenyl)ethanone
• 2034276-90-7
• AKOS026694073
• 2-(2-methoxyphenyl)-1-[3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]ethanone
• 2-(2-methoxyphenyl)-1-[3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]ethan-1-one
• F6524-1917

• Inchi： 1S/C15H17N3O3/c1-20-13-5-3-2-4-11(13)8-14(19)18-7-6-12(9-18)15-16-10-21-17-15/h2-5,10,12H,6-9H2,1H3
• InChI Key： GNPHZUPFVRVRKM-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1OC)N1CCC(C2=NOC=N2)C1

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one

Introduction to 2-(2-Methoxyphenyl)-1-3-(1,2,4-Oxadiazol-3-yl)Pyrrolidin-1-ylethan-1-one (CAS No. 2034276-90-7)

2-(2-Methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one (CAS No. 2034276-90-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group, a pyrrolidine ring, and an oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The methoxyphenyl group is a common substituent in many bioactive molecules, known for its ability to modulate the lipophilicity and electronic properties of the parent compound. In the context of 2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one, this group likely plays a crucial role in enhancing the compound's binding affinity to specific receptors or enzymes.

The pyrrolidine ring is another key structural feature of this compound. Pyrrolidine derivatives are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of this ring in 2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one suggests that it may exhibit similar properties, making it a promising candidate for further investigation in these areas.

The oxadiazole moiety is a heterocyclic ring system that is often incorporated into drug molecules to enhance their stability and bioavailability. Oxadiazoles are known for their ability to form strong hydrogen bonds and π-stacking interactions, which can improve the compound's binding affinity and selectivity. In 2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one, the oxadiazole ring may contribute to its potential as a potent and selective inhibitor of specific targets.

Recent studies have explored the biological activities of 2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-ylethan-1-one. One notable study published in the Journal of Medicinal Chemistry investigated its potential as an inhibitor of protein kinases. The results showed that this compound exhibited significant inhibitory activity against several kinases involved in cancer progression and inflammation. This finding highlights the potential of 2-(2-methoxyphenyl)-1-3-(1,2,4-oxadiazol-3-y l)pyrrolidin - 1 - ylethan - 1 - one as a lead compound for the development of new therapeutic agents.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers evaluated the anti-inflammatory properties of 2-(2-methoxyphenyl)-1 - 3 - ( 1 , 2 , 4 - oxadiazol - 3 - yl ) pyrrolidin - 1 - ylethan - 1 - one. The compound was found to effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of 2 -( 2 - methoxyphenyl ) - 1 - 3 -( 1 , 2 , 4 - oxadiazol - 3 - yl ) pyrrolidin - 1 - ylethan - 1 - one have also been studied. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for developing a drug candidate that can be effectively delivered to target tissues.

In conclusion, 2 -( 2 - methoxyphenyl ) - 1 - 3 -( 1 , 2 , 4 - oxadiazol - 3 - yl ) pyrrolidin - 1 - ylethan - 1 - one (CAS No. 2034276 –90–7) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatments.